2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C16H21N3OS2/c1-16(2,3)9-14-18-19-15(22-14)17-13(20)11-21-10-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,17,19,20)
• InChI Key: OWGDPPKGTXKYIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=NN=C(S1)NC(=O)CSCC2=CC=CC=C2
• Molecular Formula: C16H21N3OS2
• Molecular Weight: 335.5 g/mol

Description

2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide, also known as BTA-EG6, is a small molecule inhibitor that has been extensively studied for its potential applications in various scientific fields. This compound has shown promising results in inhibiting the growth of cancer cells and has also been studied for its potential use as an anti-inflammatory agent.

Scientific Research Applications

2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has been extensively studied for its potential applications in various scientific fields. This compound has shown promising results in inhibiting the growth of cancer cells and has also been studied for its potential use as an anti-inflammatory agent. 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to inhibit the production of inflammatory cytokines, such as IL-6 and TNF-α, which are involved in the development of various inflammatory diseases.

Mechanism of Action

2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide inhibits the growth of cancer cells by targeting the enzyme glycogen synthase kinase-3 (GSK-3). GSK-3 is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide inhibits the activity of GSK-3 by binding to its ATP-binding site, which prevents the enzyme from phosphorylating its downstream targets. In addition, 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to inhibit the activity of the NF-κB pathway, which is involved in the production of inflammatory cytokines.
Biochemical and Physiological Effects:
2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to inhibit the production of inflammatory cytokines, such as IL-6 and TNF-α. In vivo studies have shown that 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide inhibits the growth of tumors in mouse models of breast cancer and colon cancer.

Advantages and Limitations for Lab Experiments

2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has several advantages for lab experiments. This compound is relatively easy to synthesize and has been extensively studied for its potential applications in various scientific fields. In addition, 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to have low toxicity in vitro and in vivo. However, there are also some limitations to using 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide in lab experiments. This compound has low solubility in water, which can make it difficult to use in certain experiments. In addition, 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has not been extensively studied for its potential side effects, which could limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide. One potential direction is to study the potential use of 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another potential direction is to study the potential use of 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide in the treatment of other inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. In addition, future studies could focus on improving the solubility of 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide, which could make it more useful in certain experiments. Overall, the study of 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide has shown promising results and has the potential to lead to the development of new cancer therapies and anti-inflammatory agents.

Synthesis Methods

The synthesis of 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide is a multistep process that involves the reaction of several chemical compounds. The first step involves the reaction of 2-aminothiazole with 2-chloroacetyl chloride to form 2-acetylthiazole. The second step involves the reaction of 2-acetylthiazole with thioanisole to form 2-(benzylthio)thiazole. The third step involves the reaction of 2-(benzylthio)thiazole with 2,2-dimethylpropylamine to form 2-(benzylthio)-N-(2,2-dimethylpropyl)thiazole-5-carboxamide. The final step involves the reaction of 2-(benzylthio)-N-(2,2-dimethylpropyl)thiazole-5-carboxamide with ethylene glycol to form 2-(benzylthio)-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]acetamide.